Cas no 2229592-77-0 (N-ethyl-3-(oxiran-2-yl)methylbenzamide)

• Product Name: N-ethyl-3-(oxiran-2-yl)methylbenzamide
• CAS No: 2229592-77-0
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6000416
• PubChem ID: 165646436
• Update Time: 2025-06-28

N-ethyl-3-(oxiran-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3-(oxiran-2-yl)methylbenzamide
• 2229592-77-0
• N-ethyl-3-[(oxiran-2-yl)methyl]benzamide
• EN300-1745757

• Inchi： 1S/C12H15NO2/c1-2-13-12(14)10-5-3-4-9(6-10)7-11-8-15-11/h3-6,11H,2,7-8H2,1H3,(H,13,14)
• InChI Key： XJTGZLJMDSYVLU-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=CC=C(C(NCC)=O)C=1

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Additional information on N-ethyl-3-(oxiran-2-yl)methylbenzamide

Introduction to N-ethyl-3-(oxiran-2-yl)methylbenzamide (CAS No. 2229592-77-0)

N-ethyl-3-(oxiran-2-yl)methylbenzamide, a compound with the chemical identifier CAS No. 2229592-77-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The benzamide moiety, combined with an oxirane group, introduces a versatile platform for further chemical modifications, making it a valuable scaffold for drug discovery and development.

The structural integrity of N-ethyl-3-(oxiran-2-yl)methylbenzamide is characterized by its benzene ring substituted with an amide group at the 3-position and an ethyl group linked to an oxirane ring at the 2-position. This configuration provides a rich chemical environment for interactions with biological targets, which is crucial for developing novel therapeutic agents. The oxirane ring, in particular, is a highly reactive functional group that can undergo various transformations, including nucleophilic substitution reactions, which are pivotal in synthesizing more complex molecules.

In recent years, there has been a surge in research focused on developing new derivatives of benzamide-based compounds due to their demonstrated efficacy in various pharmacological applications. The oxirane group in N-ethyl-3-(oxiran-2-yl)methylbenzamide adds an extra layer of reactivity, enabling the facile introduction of diverse functional groups. This flexibility has been exploited in several studies aimed at identifying compounds with enhanced pharmacological properties.

One of the most compelling aspects of N-ethyl-3-(oxiran-2-yl)methylbenzamide is its potential as a lead compound in the development of new drugs. Researchers have been exploring its derivatives for their potential anti-inflammatory, analgesic, and even anticancer properties. The benzamide moiety is well-known for its role in modulating biological pathways, particularly those involving pain perception and inflammation. By incorporating an oxirane group, scientists have been able to expand the pharmacophoric space, leading to the discovery of novel analogs with improved binding affinity and selectivity.

The synthesis of N-ethyl-3-(oxiran-2-yl)methylbenzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include the formation of the oxirane ring followed by its functionalization with the benzamide group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and organometallic transformations, have been employed to achieve these modifications efficiently.

Recent advancements in computational chemistry have also played a crucial role in understanding the molecular interactions of N-ethyl-3-(oxiran-2-yl)methylbenzamide. Molecular docking studies have been conducted to predict how this compound might interact with various biological targets, providing valuable insights into its potential pharmacological effects. These studies have helped researchers identify key residues on target proteins that are critical for binding affinity, guiding the design of more effective derivatives.

The biocidal activity of N-ethyl-3-(oxiran-2-yl)methylbenzamide has also been a subject of interest. Preliminary studies suggest that derivatives of this compound exhibit promising properties against certain bacterial strains. The oxirane group can be modified to introduce functionalities that disrupt bacterial cell membranes or inhibit essential metabolic pathways. This makes N-ethyl-3-(oxiran-2-yl)methylbenzamide a promising candidate for developing novel antimicrobial agents.

In conclusion, N-ethyl-3-(oxiran-2-ylmethylbenzamide (CAS No. 2229592-77) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features offer opportunities for designing molecules with enhanced therapeutic efficacy and reduced side effects. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.